Cas no 1489016-17-2 (2-(aminomethyl)spiro3.6decane-2-carboxylic acid)

• Product Name: 2-(aminomethyl)spiro3.6decane-2-carboxylic acid
• CAS No: 1489016-17-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6314188
• PubChem ID: 65008024
• Update Time: 2025-10-29

2-(aminomethyl)spiro3.6decane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)spiro3.6decane-2-carboxylic acid
• 2-(aminomethyl)spiro[3.6]decane-2-carboxylic acid
• AKOS014340065
• 1489016-17-2
• EN300-1122479
• 2-(aminomethyl)spiro[3.6]decane-2-carboxylicacid

• Inchi： 1S/C12H21NO2/c13-9-12(10(14)15)7-11(8-12)5-3-1-2-4-6-11/h1-9,13H2,(H,14,15)
• InChI Key： JOHBMMIDSUIJEN-UHFFFAOYSA-N
• SMILES： OC(C1(CN)CC2(CCCCCC2)C1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(aminomethyl)spiro3.6decane-2-carboxylic acid

Introduction to 2-(aminomethyl)spiro3.6decane-2-carboxylic acid (CAS No. 1489016-17-2)

2-(aminomethyl)spiro3.6decane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1489016-17-2, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic amino acid derivative has garnered attention due to its unique structural framework and potential applications in drug discovery and molecular recognition. The compound features a spirocyclic core, which is a fused bicyclic structure consisting of a cyclohexane ring and a cyclopentane ring, connected at a single carbon atom. This spiro configuration imparts rigidity and specific spatial orientation to the molecule, making it an attractive scaffold for designing biologically active agents.

The presence of an aminomethyl side chain at the 2-position of the spirocyclic system introduces both basicity and nucleophilicity, enabling diverse chemical modifications and interactions with biological targets. The carboxylic acid functionality at the 2-position further enhances the compound's reactivity, allowing for facile derivatization through esterification, amidation, or other carboxylate-based transformations. These structural features make 2-(aminomethyl)spiro3.6decane-2-carboxylic acid a versatile building block for synthesizing complex molecules with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores in drug design. The rigid conformation provided by the spiro framework helps to stabilize key interactions with biological targets, such as enzymes or receptors, by restricting conformational flexibility. This rigidity can lead to improved binding affinity and selectivity compared to more flexible analogs. Additionally, the spirocyclic core often exhibits favorable physicochemical properties, including enhanced solubility and metabolic stability, which are critical for the development of successful therapeutics.

The aminomethyl group in 2-(aminomethyl)spiro3.6decane-2-carboxylic acid serves as a versatile handle for further functionalization. For instance, it can be coupled to other pharmacophoric units via amide or urea linkers to create hybrid molecules with combined biological activities. This approach has been successfully employed in the development of dual-action drugs that target multiple pathways simultaneously. Furthermore, the amino group can be protected or activated for selective reactions, allowing for precise control over molecular architecture during synthesis.

One of the most compelling aspects of 2-(aminomethyl)spiro3.6decane-2-carboxylic acid is its potential application in the design of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. Spirocyclic amino acids have been shown to exhibit similar biological activities to their peptide counterparts while avoiding issues such as proteolytic degradation. The carboxylic acid moiety can be used to link different units together, forming macrocyclic structures that further enhance binding interactions with biological targets.

In recent years, there has been growing interest in using spirocyclic compounds as tools for modulating enzyme activity. For example, studies have demonstrated that certain spirocyclic derivatives can act as inhibitors or activators of kinases, proteases, and other therapeutic targets. The unique spatial arrangement of functional groups within the spiro framework allows for precise tuning of molecular interactions, leading to high-affinity binding events. This has opened up new avenues for developing small-molecule inhibitors with improved pharmacokinetic profiles.

The synthesis of 2-(aminomethyl)spiro3.6decane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. While the spirocyclic core is inherently stable, constructing it often requires multi-step synthetic strategies involving ring-closing metathesis, cycloadditions, or other transition-metal-catalyzed reactions. The introduction of the aminomethyl group at the correct position requires careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to access complex spirocyclic scaffolds like this one.

From a medicinal chemistry perspective, 2-(aminomethyl)spiro3.6decane-2-carboxylic acid represents an exciting opportunity for developing novel therapeutic agents. Its unique structural features—combining rigidity from the spirocycle with reactivity from the amino and carboxylate groups—make it an ideal candidate for exploring new chemical space. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced biological activity against various disease targets.

The compound's potential extends beyond traditional drug discovery applications into areas such as materials science and nanotechnology. For instance, its ability to form stable macrocycles through intramolecular linking could be exploited in designing supramolecular assemblies or self-assembling systems capable of encapsulating other molecules or serving as catalysts.

In conclusion, 2-(aminomethyl)spiro3.6decane-2-carboxylic acid (CAS No. 1489016-17-2) is a structurally fascinating compound with broad utility across multiple disciplines including medicinal chemistry,bioorganic synthesis,nanotechnology etc.. Its unique combination of structural rigidity,basicity,nucleophilicity,and reactivity makes it an invaluable scaffold for designing novel biologically active agents while also offering opportunities in advanced materials applications.